2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide

• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C17H19N3O2/c1-17(2,3)16(22)20-14-7-5-4-6-13(14)15(21)19-12-8-10-18-11-9-12/h4-11H,1-3H3,(H,20,22)(H,18,19,21)
• InChI Key: INORVPJOFNISAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=CC=C1C(=O)NC2=CC=NC=C2
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide, also known as DPA-714, is a selective ligand for imaging the translocator protein (TSPO) in the central nervous system. It has gained significant attention in the field of neuroimaging due to its potential applications in the diagnosis and treatment of various neurological disorders.

Mechanism of Action

2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide binds to the TSPO, which is located on the outer mitochondrial membrane of cells in the central nervous system. The TSPO is involved in the transport of cholesterol into the mitochondria, which is necessary for the synthesis of steroid hormones and neurosteroids. Upregulation of the TSPO is associated with increased inflammation and oxidative stress, which are common features of neurological disorders.
Biochemical and Physiological Effects:
The binding of 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide to the TSPO can be visualized using various imaging techniques, such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These techniques allow researchers to visualize the distribution of the TSPO in the brain and to track changes in TSPO expression over time. 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide has also been used to evaluate the effectiveness of potential treatments for neurological disorders, such as anti-inflammatory drugs and antioxidants.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide is its high selectivity for the TSPO, which allows for accurate imaging of TSPO expression in the central nervous system. However, 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide has a relatively short half-life, which limits its use in longitudinal studies. Additionally, the cost of producing 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide can be prohibitive, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for research involving 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide. One area of interest is the development of new ligands for imaging the TSPO with higher selectivity and longer half-lives. Another area of interest is the use of 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide to evaluate the effectiveness of new treatments for neurological disorders, such as gene therapy and stem cell transplantation. Finally, 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide may be useful in identifying new targets for drug development in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide involves a series of chemical reactions. The starting material is 4-cyanopyridine, which undergoes a nucleophilic substitution reaction with 2,2-dimethylpropanoyl chloride to form 4-(2,2-dimethylpropanoyl)pyridine. This compound is then treated with ammonia to form 2-(2,2-dimethylpropanoylamino)pyridine. Finally, 2-(2,2-dimethylpropanoylamino)pyridine is reacted with 4-aminobenzoyl chloride to form 2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide.

Scientific Research Applications

2-[(2,2-dimethylpropanoyl)amino]-N-4-pyridinylbenzamide is primarily used as a ligand for imaging the TSPO in the central nervous system. The TSPO is a protein that is upregulated in response to various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. By imaging the TSPO, researchers can gain insight into the progression of these diseases and evaluate the effectiveness of potential treatments.